Cas no 70381-98-5 (Prop-2-ynyl 2,2,2-trichloroacetimidate)

Prop-2-ynyl 2,2,2-trichloroacetimidate structure
70381-98-5 structure
Product Name:Prop-2-ynyl 2,2,2-trichloroacetimidate
CAS No:70381-98-5
MF:C5H4Cl3NO
MW:200.450358390808
CID:2131823
PubChem ID:12474711
Update Time:2024-10-27

Prop-2-ynyl 2,2,2-trichloroacetimidate Chemical and Physical Properties

Names and Identifiers

    • prop-2-ynyl 2,2,2-trichloroacetimidate
    • propargyl trichloroacetimidate
    • Trichloroacetimidic acid propargyl ester
    • SCHEMBL7842694
    • 70381-98-5
    • Prop-2-yn-1-yl 2,2,2-trichloroacetimidate
    • Prop-2-ynyl 2,2,2-trichloroacetimidate
    • Inchi: 1S/C5H4Cl3NO/c1-2-3-10-4(9)5(6,7)8/h1,9H,3H2
    • InChI Key: LTNYEBBBIKLYEZ-UHFFFAOYSA-N
    • SMILES: ClC(C(=N)OCC#C)(Cl)Cl

Computed Properties

  • Exact Mass: 198.935847g/mol
  • Monoisotopic Mass: 198.935847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1
  • XLogP3: 2.2
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